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Compound of Interest

Compound Name: Bromaminic acid

Cat. No.: B085638 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety, handling, and toxicological

properties of Bromaminic acid (CAS: 116-81-4), intended for laboratory and research

professionals. Due to significant gaps in publicly available quantitative toxicity data, a

precautionary approach is strongly advised when handling this compound.

Chemical Identification and Physical Properties
Bromaminic acid, also known as 1-Amino-4-bromoanthraquinone-2-sulfonic acid, is a red,

crystalline solid primarily used as an intermediate in the synthesis of anthraquinone dyes.[1][2]

Table 1: Physical and Chemical Properties of Bromaminic Acid
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Property Value Source(s)

CAS Number 116-81-4 [3][4]

Molecular Formula C₁₄H₈BrNO₅S [1][3]

Molecular Weight 382.19 g/mol [1]

Appearance
Red solid, powder, or needle-

like crystals
[1]

Melting Point ~280 °C (536 °F) [1]

Density (Predicted) 1.908 ± 0.06 g/cm³ [1]

pKa (Predicted) -1.56 ± 0.20 [1]

Flash Point No data available [4]

Solubility No data available

Vapor Pressure No data available

Autoignition Temp. No data available [4]

Hazard Identification and Classification
Bromaminic acid is classified as hazardous under the OSHA Hazard Communication

Standard (29 CFR 1910.1200).[4] The primary health concern identified in safety literature is its

potential to cause allergic skin reactions.[4]

Table 2: GHS Hazard Classification of Bromaminic Acid

Hazard Class Category
Hazard
Statement

Pictogram Signal Word

Skin

Sensitization
Category 1

H317: May

cause an allergic

skin reaction.

GHS07 Warning

(Source:[3][4])
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Toxicological Properties
A thorough review of available safety data reveals a significant lack of quantitative toxicological

information for Bromaminic acid.

Mechanism of Action: Skin Sensitization The primary toxicological effect of Bromaminic acid is

skin sensitization, a Type IV delayed hypersensitivity reaction.[3][4] The process, known as an

Adverse Outcome Pathway (AOP), involves several key events:

Skin Penetration: The chemical, acting as a hapten, must penetrate the outer layer of the

skin (stratum corneum) to reach the viable epidermis.[5]

Haptenation: Bromaminic acid, being an electrophilic substance, covalently binds to

endogenous skin proteins, forming a hapten-protein complex.[6][7]

Immune Cell Activation: This new complex is recognized as foreign by epidermal Langerhans

cells (a type of dendritic cell).[5] These cells process the antigen and migrate from the

epidermis to the draining lymph nodes.[5]

T-Lymphocyte Proliferation: In the lymph nodes, the Langerhans cells present the antigen to

naive T-lymphocytes, stimulating their proliferation and differentiation into allergen-specific

memory T-cells.[5][7]

Upon subsequent exposure, these memory T-cells recognize the hapten-protein complex,

leading to a more rapid and intense inflammatory response known as allergic contact

dermatitis.[7]
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Figure 1: Adverse Outcome Pathway for Skin Sensitization.
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Table 3: Summary of Toxicological Data for Bromaminic Acid

Endpoint Result / Finding Source(s)

Acute Oral Toxicity No data available [3][8]

Acute Dermal Toxicity No data available [3][8]

Acute Inhalation Toxicity No data available [3][8]

Skin Corrosion/Irritation No data available [3]

Serious Eye Damage/Irritation

No data available (Note:

Sodium salt is classified as

Eye Irritant)

[3]

Respiratory Sensitization No data available [3]

Skin Sensitization

Positive. Classified as Skin

Sensitizer, Category 1. May

cause an allergic skin reaction.

[3][4]

Germ Cell Mutagenicity No data available [3]

Carcinogenicity No data available [3]

Reproductive Toxicity No data available [3]

Aquatic Toxicity No data available [8]

First Aid Measures
Prompt and appropriate first aid is critical in the event of exposure. Medical attention should be

sought if symptoms persist.[4]
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Figure 2: First Aid Decision Tree for Bromaminic Acid Exposure.

Skin Contact: Immediately wash off with plenty of soap and water for at least 15 minutes.[4]

Remove and launder contaminated clothing before reuse.[4] If a skin rash or irritation occurs,

seek medical advice.[4]

Eye Contact: Rinse immediately with plenty of water, including under the eyelids, for at least

15 minutes.[4] Get medical attention.[4]

Inhalation: Remove the victim to fresh air.[4] If breathing is difficult or symptoms occur, get

medical attention.[4] If the person is not breathing, provide artificial respiration.[4]

Ingestion: Clean the mouth with water and drink plenty of water afterward.[4] Do not induce

vomiting. Seek medical attention if symptoms occur.[4]

Handling and Storage
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Safe Handling: Use in a well-ventilated area.[8] Wear appropriate personal protective

equipment (see Section 6.0).[8] Avoid contact with skin, eyes, and clothing, and prevent the

formation of dust.[4][8] Avoid breathing dust.[4] Contaminated work clothing should not be

allowed out of the workplace.[4]

Storage: Keep containers tightly closed in a dry, cool, and well-ventilated place.[4][8] Store

away from incompatible materials such as strong oxidizing agents.[4]

Personal Protective Equipment (PPE)
A risk assessment should be conducted to determine the appropriate PPE for the specific task.

The following provides general guidance.
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Figure 3: Personal Protective Equipment (PPE) Selection Workflow.
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Eye/Face Protection: Wear appropriate chemical safety goggles that conform to OSHA's

regulations in 29 CFR 1910.133 or European Standard EN166.[4]

Skin and Body Protection: Wear appropriate protective gloves (e.g., nitrile rubber) and

clothing, such as a lab coat, to prevent skin exposure.[4]

Respiratory Protection: If dust is generated or exposure limits are exceeded, use a NIOSH-

approved particulate respirator (e.g., N95 dust mask).

Accidental Release Measures
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Figure 4: General Spill Response Procedure.
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Personal Precautions: Ensure adequate ventilation and wear the proper PPE as outlined in

Section 6.0.[3] Avoid creating dust.[3]

Environmental Precautions: Prevent the substance from entering drains or waterways.[8]

Containment and Cleanup: Sweep up the spilled material and shovel it into suitable, labeled

containers for disposal.[3][4]

Fire Fighting Measures
Suitable Extinguishing Media: Use extinguishing measures appropriate to the local

circumstances and surrounding environment, such as water spray, carbon dioxide (CO₂), dry

chemical, or alcohol-resistant foam.[3]

Specific Hazards: Thermal decomposition can lead to the release of irritating gases and

vapors.[3]

Protective Equipment: As in any fire, wear a self-contained breathing apparatus (SCBA) and

full protective gear.[4]

Disposal Considerations
Dispose of waste contents and containers in accordance with all local, regional, national, and

international regulations.[4] Waste should be sent to an approved waste disposal plant.[4] Do

not empty into drains.

Experimental Protocols
The classification of Bromaminic acid as a skin sensitizer is determined through standardized

assays. While the specific study data for this compound is not publicly available, the

methodology follows established guidelines, such as the OECD Test Guideline 429.

Methodology: OECD Test Guideline 429 - Local Lymph Node Assay (LLNA)

The LLNA is the preferred in vivo method for identifying potential skin sensitizers.[9] It offers

animal welfare benefits over older guinea pig tests and provides quantitative data.[10]
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Principle: The assay is based on the principle that sensitizing chemicals induce the

proliferation of lymphocytes in the lymph nodes draining the site of application.[11][12] This

proliferation is measured and is proportional to the potency of the allergen.[10]

Test Animals: The mouse is the designated species for this test.[11]

Procedure:

A minimum of three concentrations of the test substance (Bromaminic acid) in a suitable

vehicle, plus a vehicle-only control group and a positive control group, are prepared.[13]

The substance is applied to the dorsal surface of each ear of the test mice for three

consecutive days.[11]

On day six, the animals are injected with ³H-methyl thymidine, a radiolabel that is

incorporated into the DNA of proliferating cells.[13]

Several hours later, the animals are euthanized, and the draining auricular lymph nodes

are excised.[13]

A cell suspension is prepared from the lymph nodes, and the incorporation of the

radiolabel is measured via β-scintillation counting, reported as disintegrations per minute

(DPM).[13]

Data Interpretation: The ratio of proliferation in the treated groups to the vehicle control group

is calculated, yielding a Stimulation Index (SI).[10] A substance is classified as a potential

skin sensitizer if the SI is three or greater (SI ≥ 3).[11][13]

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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